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Compound of Interest

Compound Name:
4-Chlorophenyl quinoline-8-

sulfonate

CAS No.: 5409-91-6

Cat. No.: B182879

Get Quote

Technical Monograph: 4-Chlorophenyl
Quinoline-8-Sulfonate
CAS Number: 5409-91-6 Molecular Weight: 319.76 Da[1][2]

Executive Summary
4-Chlorophenyl quinoline-8-sulfonate (CAS 5409-91-6) is a specialized sulfonate ester

derived from the condensation of 8-quinolinesulfonyl chloride and 4-chlorophenol.[1] Within

medicinal chemistry, this compound represents a critical scaffold in the exploration of quinoline-

based pharmacophores. While 8-hydroxyquinoline derivatives are widely recognized for metal

chelation, the 8-sulfonate ester modification locks the oxygen functionality, shifting the

molecule's utility toward enzyme inhibition (specifically proteases and esterases) and

antimicrobial screening.

This guide outlines the physicochemical identity, synthesis protocols, and application vectors

for researchers utilizing this compound in drug discovery and chemical biology.
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Physicochemical Identity
The following data establishes the baseline identity for quality control (QC) and assay

preparation.

Property Specification

CAS Number 5409-91-6

IUPAC Name 4-chlorophenyl quinoline-8-sulfonate

Molecular Formula

Molecular Weight 319.76 g/mol

Physical State Solid (typically off-white to pale yellow powder)

Solubility
Soluble in DMSO, DMF, DCM; Poorly soluble in

water

LogP (Predicted) ~3.5 - 4.0 (Lipophilic)

H-Bond Donors 0

H-Bond Acceptors 4 (N, 3 Oxygens)

Synthesis & Methodology
Causality of Protocol: The synthesis relies on a nucleophilic acyl substitution at the sulfur atom.

The use of a weak base (pyridine or triethylamine) is critical to neutralize the HCl byproduct,

driving the equilibrium forward and preventing acid-catalyzed hydrolysis of the newly formed

ester.

Reaction Pathway (Graphviz Visualization)
The following diagram maps the standard synthesis workflow, highlighting critical control points.
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Figure 1: Nucleophilic substitution pathway for the synthesis of sulfonate esters.

Bench Protocol
Reagents:

8-Quinolinesulfonyl chloride (1.0 eq)

4-Chlorophenol (1.1 eq)

Triethylamine (1.5 eq) or Pyridine (solvent/base)

Dichloromethane (DCM) (anhydrous)

Step-by-Step Procedure:

Preparation: Dissolve 4-chlorophenol (1.1 eq) in anhydrous DCM under an inert atmosphere

(

or Ar).

Activation: Add Triethylamine (1.5 eq) dropwise at 0°C. Stir for 15 minutes to generate the

phenoxide species in situ.

Addition: Slowly add a solution of 8-quinolinesulfonyl chloride (1.0 eq) in DCM to the reaction

mixture. Note: Slow addition controls the exotherm.
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Reaction: Allow the mixture to warm to room temperature and stir for 4–12 hours. Monitor via

TLC (Hexane:EtOAc 7:3).

Workup (Self-Validating Step):

Wash organic layer with 1M HCl (removes unreacted amine/quinoline starting material).

Wash with sat.

(removes unreacted phenol).

Wash with Brine, dry over

, and concentrate.

Purification: Recrystallize from Ethanol or purify via silica gel chromatography if high purity

(>99%) is required for biological assays.

Applications & Biological Context[3][4][5][6][7][8][9]
Antimicrobial & Antifungal Screening
Research indicates that 8-quinoline sulfonates exhibit bioactivity against specific fungal and

bacterial strains. The mechanism often involves the disruption of cell wall synthesis or

interference with metal-dependent enzymes, leveraging the quinoline nitrogen's ability to

interact with active site residues even when the 8-position is blocked by the sulfonate group [1].

Bioisosteric Replacement
In drug design, this compound serves as a sulfonate bioisostere to sulfonamides. While

sulfonamides (

) are stable, sulfonates (

) act as reactive probes. They can be used to:

Test the hydrolytic stability of the pharmacophore.

Act as "suicide substrates" for serine proteases, where the enzyme attacks the sulfonyl

sulfur, leading to irreversible inhibition.
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PKM2 Modulation Context
While 8-quinoline sulfonamides are well-documented modulators of Pyruvate Kinase M2

(PKM2) in cancer metabolism [2], the 4-chlorophenyl sulfonate ester (CAS 5409-91-6) is

utilized in Structure-Activity Relationship (SAR) libraries to determine the necessity of the

hydrogen bond donor (NH) present in the sulfonamide.[1] If the sulfonate ester retains activity,

it suggests the binding is driven primarily by steric fit and hydrophobic interactions of the 4-

chlorophenyl group rather than H-bonding.

Safety & Handling
Hazards: As a sulfonate ester, this compound may possess alkylating or acylating properties.

It should be treated as a potential skin sensitizer and irritant.

Storage: Store at 2–8°C, desiccated. Moisture can lead to slow hydrolysis, releasing 8-

quinolinesulfonic acid and 4-chlorophenol.

Disposal: Incineration in a chemical waste facility equipped with scrubbers for sulfur and

nitrogen oxides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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